2-Desmethyl 2-Methylene Fesoteridone Mandelate
2-Desmethyl 2-Methylene Fesoteridone Mandelate
Brand Name:
Vulcanchem
CAS No.:
1390644-38-8
VCID:
VC0041471
InChI:
InChI=1S/C26H35NO3.C8H8O3/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;9-7(8(10)11)6-4-2-1-3-5-6/h7-13,16,19-20,23,28H,1,14-15,17H2,2-6H3;1-5,7,9H,(H,10,11)/t23-;7-/m10/s1
SMILES:
CC(C)N(CCC(C1=CC=CC=C1)C2=C(C=CC(=C2)CO)OC(=O)C(=C)C)C(C)C.C1=CC=C(C=C1)C(C(=O)O)O
Molecular Formula:
C34H43NO6
Molecular Weight:
561.719
2-Desmethyl 2-Methylene Fesoteridone Mandelate
CAS No.: 1390644-38-8
Reference Standards
VCID: VC0041471
Molecular Formula: C34H43NO6
Molecular Weight: 561.719
| CAS No. | 1390644-38-8 |
|---|---|
| Product Name | 2-Desmethyl 2-Methylene Fesoteridone Mandelate |
| Molecular Formula | C34H43NO6 |
| Molecular Weight | 561.719 |
| IUPAC Name | [2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenyl] 2-methylprop-2-enoate;(2S)-2-hydroxy-2-phenylacetic acid |
| Standard InChI | InChI=1S/C26H35NO3.C8H8O3/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;9-7(8(10)11)6-4-2-1-3-5-6/h7-13,16,19-20,23,28H,1,14-15,17H2,2-6H3;1-5,7,9H,(H,10,11)/t23-;7-/m10/s1 |
| Standard InChIKey | SRLRQUQXIJMXTH-SXTNJFIWSA-N |
| SMILES | CC(C)N(CCC(C1=CC=CC=C1)C2=C(C=CC(=C2)CO)OC(=O)C(=C)C)C(C)C.C1=CC=C(C=C1)C(C(=O)O)O |
| Synonyms | 2-[(1R)-3-[bis(1-Methylethyl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenyl 2-methyl-2-propenoate (αS)-α-Hydroxybenzeneacetic Acid |
| PubChem Compound | 131667566 |
| Last Modified | Nov 11 2021 |
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